Cas no 18370-95-1 (Methyl 2,2,2-trimethoxyacetate)

• Product Name: Methyl 2,2,2-trimethoxyacetate
• CAS No: 18370-95-1
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• MDL: MFCD09701200
• CID: 860514
• PubChem ID: 329765252
• Update Time: 2025-08-05

Methyl 2,2,2-trimethoxyacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2,2-trimethoxyacetate
• Methyl trimethoxyacetate
• (MeO)3CCO2Me
• (MeO)3CCOOMe
• AG-E-33378
• ANW-63816
• AR-527
• CTK4D8573
• monoorthooxalic acid tetramethyl ester
• SBB087777
• trimethoxyacetic acid methyl ester
• Trimethoxyessigsaeure-methylester
• WTI-11866
• 2,2,2-Trimethoxyacetic acid methyl ester
• TRIMETHOXY-ACETIC ACID METHYL ESTER
• Acetic acid, 2,2,2-trimethoxy-, methyl ester
• Methyl trimethoxyacetate, 96%
• trimethoxy-acetic acid methyl-ester
• 6-bromo-1H-indole-3-carboxylicacid
• Acetic acid, trimethoxy-, methyl ester
• SY039031
• Methyl trimethoxyacetate 96%
• DB-125066
• DTXSID90503479
• Methyl2,2,2-Trimethoxyacetate
• QTABOWCQAPYNPP-UHFFFAOYSA-N
• DS-17025
• methyltrimethoxyacetate
• 18370-95-1
• CS-W005715
• AKOS006331273
• AR-527/43363322
• SCHEMBL788497
• SB34599
• MFCD09701200

• MDL： MFCD09701200
• Inchi： 1S/C6H12O5/c1-8-5(7)6(9-2,10-3)11-4/h1-4H3
• InChI Key： QTABOWCQAPYNPP-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OC)(OC)OC

Computed Properties

• Exact Mass: 164.06846
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54
• XLogP3: -0.2

Experimental Properties

• Density: 1.129 g/mL at 25 °C
• Boiling Point: 189.2℃ at 760 mmHg
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.413
• PSA: 53.99

Methyl 2,2,2-trimethoxyacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters

Additional information on Methyl 2,2,2-trimethoxyacetate

Methyl 2,2,2-TriMethoxyAcetate: A Comprehensive Overview

Methyl 2,2,2-trimethoxyacetate, also known by its CAS number 18370-95-1, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is a methyl ester derivative with a unique structure characterized by three methoxy groups attached to the central carbon atom of the acetate moiety. Its chemical formula is C₈H₁₄O₄, and it exists as a colorless liquid with a pleasant odor. The compound is widely used in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals due to its reactive nature and ability to participate in various chemical transformations.

The synthesis of methyl 2,2,2-trimethoxyacetate typically involves the reaction of trimethoxyacetic acid with methanol in the presence of an acid catalyst. This reaction is efficient and produces high yields of the desired product. The compound's stability under normal conditions makes it suitable for storage and transportation, provided it is kept away from strong oxidizing agents and sources of ignition.

One of the most notable applications of methyl 2,2,2-trimethoxyacetate is in the field of polymer chemistry. It serves as a precursor for the synthesis of high-performance polymers, including polyurethanes and acrylic resins. Recent studies have highlighted its role in the development of biodegradable polymers, which are increasingly sought after due to environmental concerns. For instance, researchers have demonstrated that incorporating methyl 2,2,2-trimethoxyacetate into polymer formulations can enhance their mechanical properties while maintaining biodegradability.

In the pharmaceutical industry, methyl 2,2,2-trimethoxyacetate is employed as an intermediate in the synthesis of complex molecules with bioactive properties. Its ability to undergo nucleophilic acyl substitution reactions makes it a valuable building block for constructing drug candidates with specific pharmacological profiles. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound in the synthesis of a novel class of anti-inflammatory agents that exhibit improved efficacy compared to existing drugs.

The electronic properties of methyl 2,2,2-trimethoxyacetate have also made it a subject of interest in materials science research. Its ability to act as a coordinating agent in metal-organic frameworks (MOFs) has been explored extensively. Scientists have reported that incorporating this compound into MOF structures can significantly enhance their gas adsorption capabilities, making them suitable for applications such as carbon capture and hydrogen storage.

From an environmental perspective, the biodegradability and low toxicity profile of methyl 2,2,2-trimethoxyacetate make it an eco-friendly alternative to traditional chemical intermediates. Studies conducted under controlled conditions have shown that this compound undergoes rapid degradation under aerobic conditions without releasing harmful byproducts. This characteristic aligns with global efforts to develop sustainable chemical processes that minimize environmental impact.

In conclusion, methyl 2,2,2-trimethoxyacetate (CAS No: 18370-95-1) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties and compatibility with modern synthetic techniques make it an indispensable tool for researchers and manufacturers alike. As advancements in materials science and green chemistry continue to unfold, the role of this compound is expected to grow even further.